Cas no 32548-60-0 (ethyl 2-(7-oxoazepan-2-yl)acetate)

• Product Name: ethyl 2-(7-oxoazepan-2-yl)acetate
• CAS No: 32548-60-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD11975888
• CID: 2947544
• PubChem ID: 16744511
• Update Time: 2025-06-14

ethyl 2-(7-oxoazepan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(7-oxoazepan-2-yl)acetate
• ETHYL2-(7-OXOAZEPAN-2-YL)ACETATE
• 32548-60-0
• EN300-198225
• HBA54860
• AKOS033714233
• Z1255451306
• SCHEMBL9739310

• MDL： MFCD11975888
• Inchi： 1S/C10H17NO3/c1-2-14-10(13)7-8-5-3-4-6-9(12)11-8/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： FEVCYLDALOQTBR-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CCCCC(N1)=O)=O

Computed Properties

• Exact Mass: 199.12084340Da
• Monoisotopic Mass: 199.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Additional information on ethyl 2-(7-oxoazepan-2-yl)acetate

Recent Advances in the Study of Ethyl 2-(7-oxoazepan-2-yl)acetate (CAS: 32548-60-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(7-oxoazepan-2-yl)acetate (CAS: 32548-60-0) is a synthetic intermediate of growing importance in the fields of chemical biology and pharmaceutical research. This compound, characterized by its seven-membered lactam ring and ester functionality, has recently garnered attention due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a versatile scaffold for the synthesis of bioactive compounds targeting various diseases, including neurological disorders and infectious diseases.

Recent studies have focused on the synthetic pathways and optimization of ethyl 2-(7-oxoazepan-2-yl)acetate production. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with higher yields (up to 78%) and better purity profiles compared to traditional methods. The researchers employed a novel catalytic system involving palladium complexes, which significantly reduced the formation of byproducts while maintaining the stereochemical integrity of the product. These advances in synthesis are particularly important as they address previous challenges in scaling up production for preclinical studies.

In the realm of biological activity, ethyl 2-(7-oxoazepan-2-yl)acetate has shown promising results as a precursor for gamma-secretase modulators. A recent study published in ACS Chemical Neuroscience (2024) revealed that derivatives of this compound exhibited selective modulation of amyloid-β peptide production, with potential implications for Alzheimer's disease treatment. The research team identified specific structural modifications that enhanced blood-brain barrier penetration while maintaining target specificity, marking a significant step forward in developing more effective neurodegenerative disease therapeutics.

The compound's mechanism of action has been further elucidated through computational and experimental studies. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that ethyl 2-(7-oxoazepan-2-yl)acetate derivatives interact with specific allosteric sites on target proteins, providing a structural basis for their observed biological effects. These findings have opened new avenues for rational drug design, particularly in the development of allosteric modulators for G-protein coupled receptors.

From a pharmaceutical development perspective, recent pharmacokinetic studies have addressed previous limitations of ethyl 2-(7-oxoazepan-2-yl)acetate derivatives. A 2024 report in the European Journal of Pharmaceutical Sciences detailed improved formulations that enhanced oral bioavailability by 40% through the use of novel nanoparticle delivery systems. These technological advancements are crucial for transitioning promising compounds from bench to bedside, particularly for chronic conditions requiring long-term medication.

Looking forward, the research community anticipates several promising directions for ethyl 2-(7-oxoazepan-2-yl)acetate applications. Current clinical trials (Phase I/II) are investigating its derivatives as potential treatments for antibiotic-resistant bacterial infections, leveraging the compound's unique ability to disrupt bacterial biofilm formation. Additionally, ongoing research explores its utility in developing next-generation antiviral agents, particularly against RNA viruses, based on preliminary results showing inhibition of viral polymerase activity.

In conclusion, ethyl 2-(7-oxoazepan-2-yl)acetate (CAS: 32548-60-0) represents a compound of significant and growing interest in chemical biology and pharmaceutical research. The recent advances in its synthesis, biological evaluation, and pharmaceutical development highlight its potential as a versatile scaffold for drug discovery. As research continues to uncover new applications and optimize its properties, this compound is poised to make important contributions to addressing unmet medical needs across multiple therapeutic areas.